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Compound of Interest

Compound Name: SFTX-3.3

Cat. No.: B15619380

For Researchers, Scientists, and Drug Development Professionals

Abstract

sFTX-3.3 is a synthetic polyamine amide that has garnered significant interest in the scientific
community for its role as a voltage-sensitive calcium channel blocker. As a synthetic analogue
of FTX-3.3, a naturally occurring toxin found in the venom of the funnel web spider
(Agelenopsis aperta), sFTX-3.3 provides a valuable tool for the study of calcium channel
function and its modulation. This technical guide provides a comprehensive overview of the
polyamine structure of sFTX-3.3, its chemical properties, a detailed synthesis protocol, and its
biological activity with a focus on its interaction with various calcium channel subtypes. The
information is presented to support ongoing research and to facilitate the development of novel
therapeutic agents targeting ion channels.

Chemical Structure and Properties

sFTX-3.3 is a polyamine amide characterized by a linear polyamine chain with a terminal
amide group. The presence of this amide functionality distinguishes it from its natural
counterpart, FTX-3.3, and contributes to its unique pharmacological profile.

IUPAC Name: (2S)-2-amino-5-[(aminoiminomethyl)amino]-N-[3-[(3-
aminopropyl)amino]propyl]pentanamide

Molecular Formula: C13H30N&O
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Chemical Structure:
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Resin Preparation

Start with Rink Amide Resin

Swell resin in DMF

Fmoc deprotection (20% piperidine in DMF)

Polyamine Ch‘?in Elongation

Couple Fmoc-protected amino acid (e.g., Fmoc-Arg(Pbf)-OH) using HBTU/HOBYDIEA

Fmoc deprotection

Couple protected diamine (e.g., N-Boc-1,3-diaminopropane)

Boc deprotection (TFA)

Couple protected diamine (e.g., N-Fmoc-1,3-diaminopropane)

Fmoc deprotection

Cleavage an({'Deprotection

Cleave from resin and remove side-chain protecting groups with TFA cocktail (e.g., TFA/TIS/Hz0)

Precipitate crude product in cold diethyl ether

Purificat_ion‘;nd Analysis

(Chamcterize by Mass Spectrometry and NMR)

Pure SFTX-3.3
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Cell Preparation

'y neurons (e.g., rat cerebellar Purkinje cells) on coverslips

4 Recording Setup

Pull and fill patch pipette with intracellular solution

Place coverslip in recording chamber on microscope stage

Electrophysiological Recording

Perfuse with extracellular solution Approach a neuron with the patch pipette

Form a gigaohm seal

Rupture the membrane to achieve whole-cell configuration

Record baseline calcium currents using a voltage-step protocol

Apply sFTX-3.3 via the perfusion system

Record calcium currents in the presence of sFTX-3.3

Washout sFTX-3.3 with extracellular solution

Record recovery of calcium currents

Data %?alysis

(Measure peak current amplitudes)

Y

(Calculate percentage of inhibiﬁorD

Y

G:onstruct d curves to i Icsa

- J
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SFTX-3.3

Voltage-Gated Calcium Channels

Calcium Influx

Neurotransmitter Release
(e.g., Acetylcholine)

Synaptic Transmission

Downstream Cellular Responses

Click to download full resolution via product page

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Polyamine Structure
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of-sftx-3-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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